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Introduction

Elvitegravir is a potent integrase strand transfer inhibitor (INSTI) used in combination
antiretroviral therapy (CART) to treat HIV-1 infection.[1][2] Its primary mechanism of action is
the prevention of the covalent insertion of reverse-transcribed viral DNA into the host cell's
genome, a critical step in the HIV-1 replication cycle.[1][3] While not a latency-reversing agent
(LRA) itself, Elvitegravir plays a crucial role in "shock and kill" strategies aimed at eradicating
the latent HIV-1 reservoir. In this context, Elvitegravir is used to prevent the spread of new
infections that can arise when latent viruses are reactivated by LRAs.[4][5] These application
notes provide detailed protocols for the use of Elvitegravir in the context of HIV-1 latency
research, focusing on its application in latency reversal assays and the assessment of its
potential off-target effects on host cell transcription.
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Table 1: In Vitro Antiviral Potency of Elvitegravir (EVG)
Against HIV-1
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HIV-1 Subtype Assay Cell Type Potency Metric Value (nM)
Subtype B Various IC50 0.7-15

_ Higher than Subtype
Subtype C Various IC50 B

] Comparable to
01_AE Various IC50

Subtype B

] Higher than Subtype

02_AG Various IC50

B

Note: IC50 (half-maximal inhibitory concentration) values can vary depending on the specific

cell line and experimental conditions used.[6][7]
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Caption: Mechanism of action of Elvitegravir in the HIV-1 replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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